Cas no 2169454-68-4 (7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2169454-68-4
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 5893870
• PubChem ID: 165749817
• Update Time: 2025-06-13

7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid
• EN300-1578657
• 2169454-68-4

• Inchi： 1S/C8H5N3O3/c12-3-5-1-4(8(13)14)2-6-7(5)10-11-9-6/h1-3H,(H,13,14)(H,9,10,11)
• InChI Key： QJMIKDCWUJFDOI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)C2C(C=1)=NNN=2)=O

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid

7-Formyl-1H-1,2,3-benzotriazole-5-carboxylic Acid (CAS No. 2169454-68-4): A Key Intermediate in Modern Pharmaceutical Synthesis

7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid, identified by its CAS number 2169454-68-4, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique benzotriazole core structure, has garnered significant attention in recent years due to its pivotal role in the development of novel therapeutic agents. The benzotriazole moiety, known for its stability and reactivity, makes this compound an indispensable tool for synthetic chemists and pharmacologists.

The structural framework of 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid consists of a benzene ring fused with two nitrogen atoms and a formyl group at the 7-position, coupled with a carboxylic acid functionality at the 5-position. This arrangement endows the molecule with a high degree of functional diversity, enabling its incorporation into a wide array of pharmacophores. The presence of both the formyl and carboxylic acid groups provides multiple sites for further chemical modification, making it an ideal candidate for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new antibiotics and antiviral agents. The benzotriazole scaffold has emerged as a promising candidate due to its ability to interact with biological targets in unique ways. For instance, studies have demonstrated that derivatives of benzotriazole can inhibit the activity of various enzymes and receptors involved in pathogenic processes. Among these derivatives, 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid has shown particular promise as a precursor for synthesizing novel antimicrobial compounds.

One of the most notable applications of this compound is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and bacterial infection. By designing molecules that specifically target these enzymes, researchers can develop effective treatments for a range of diseases. The formyl group in 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid allows for the facile introduction of other functional groups that can enhance binding affinity to protease active sites. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

Another area where this compound has made significant contributions is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. By targeting these differences with specific inhibitors, researchers can develop therapies that selectively kill cancer cells while sparing healthy tissue. The benzotriazole core of 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid has been shown to interact with various cancer-related proteins and enzymes, making it an excellent starting point for designing novel anticancer agents.

The carboxylic acid group at the 5-position of this compound also plays a critical role in its utility as a synthetic intermediate. Carboxylic acids are well-known for their ability to participate in various chemical reactions, such as esterification, amidation, and coupling reactions. These reactions are essential for constructing complex molecular structures and have been widely used in drug development. By leveraging the carboxylic acid functionality of 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid, researchers can easily introduce additional functional groups or link this compound to other molecules via covalent bonds.

In addition to its applications in pharmaceutical synthesis, 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid has found utility in materials science and chemical biology. Its unique structural properties make it an excellent candidate for designing novel materials with specific optical or electronic characteristics. Furthermore, its ability to interact with biological molecules has made it valuable in studying enzyme mechanisms and developing new diagnostic tools.

The synthesis of 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the formyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

One particularly innovative approach involves the use of transition metal-catalyzed reactions to facilitate key transformations in the synthesis of benzotriazole derivatives. These catalytic methods not only improve reaction efficiency but also reduce waste generation, making them more environmentally friendly. Such advancements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

The future prospects for 7-formyl-1H-1,2,3-benzotriazole-5-carboxylic acid are promising given its broad utility as a synthetic intermediate. As research continues to uncover new applications for this compound، it is likely to play an even greater role in drug development and materials science。 The ability to modify its structure in diverse ways ensures that it will remain a cornerstone of modern chemical synthesis for years to come.